ethyl 2-({[(4,6-dimethyl-2-pyrimidinyl)thio]acetyl}amino)-4,5-dimethyl-3-thiophenecarboxylate

• IUPAC Name: ethyl 2-[[2-(4,6-dimethylpyrimidin-2-yl)sulfanylacetyl]amino]-4,5-dimethylthiophene-3-carboxylate
• InChI: InChI=1S/C17H21N3O3S2/c1-6-23-16(22)14-11(4)12(5)25-15(14)20-13(21)8-24-17-18-9(2)7-10(3)19-17/h7H,6,8H2,1-5H3,(H,20,21)
• InChI Key: JXWXEUZOLJVRKG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C)NC(=O)CSC2=NC(=CC(=N2)C)C
• Molecular Formula: C17H21N3O3S2
• Molecular Weight: 379.5 g/mol

Description

“Ethyl 2-({[(4,6-dimethyl-2-pyrimidinyl)thio]acetyl}amino)-4,5-dimethyl-3-thiophenecarboxylate” is a complex organic compound. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a thiophene ring, which is a five-membered ring with one sulfur atom. The exact properties and uses of this specific compound are not well-documented in the available literature.

Molecular Structure Analysis

The molecular structure of this compound is complex, with several functional groups. The pyrimidine ring and the thiophene ring are both aromatic, meaning they have a cyclic, planar structure with delocalized electrons. The thioacetyl group is a sulfur-containing functional group, and the ester group is a common functional group in organic chemistry, often used in the formation of polymers.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The pyrimidine ring, for example, can undergo various reactions such as alkylation, acylation, and halogenation. The thiophene ring can also participate in various reactions, including electrophilic aromatic substitution.

Safety and Hazards

The safety and hazards associated with this compound are not well-documented in the available literature. As with any chemical compound, appropriate safety precautions should be taken when handling and storing this compound to prevent exposure and potential harm.

Future Directions

Future research on this compound could focus on elucidating its physical and chemical properties, exploring its potential biological activities, and developing efficient synthetic routes for its production. Given the wide range of activities exhibited by pyrimidine derivatives, this compound could have potential applications in various fields, including pharmaceuticals and materials science.